Cas no 2172476-31-0 (ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate)

• Product Name: ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate
• CAS No: 2172476-31-0
• MF: C₉H₁₅F₂NO₃
• MW: 223.217109918594
• CID: 6482496
• PubChem ID: 165786090
• Update Time: 2025-10-28

ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate
• EN300-1592287
• 2172476-31-0

• Inchi： 1S/C9H15F2NO3/c1-3-15-7(13)9(10,11)8(14)4-6(2)12-5-8/h6,12,14H,3-5H2,1-2H3
• InChI Key： FVTDIXNCGNBAHP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1(CNC(C)C1)O)F

Computed Properties

• Exact Mass: 223.10199966g/mol
• Monoisotopic Mass: 223.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate

Introduction to Ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate (CAS No. 2172476-31-0)

Ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate, identified by its CAS number 2172476-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The structure of ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate features a unique combination of functional groups, including difluoro and hydroxymethyl substituents, which contribute to its distinct chemical properties. The presence of these groups not only influences its reactivity but also enhances its potential as a pharmacophore in drug design. Specifically, the difluoro moiety can improve metabolic stability, while the hydroxymethyl group offers opportunities for further derivatization and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrrolidin-3-yl moiety in the compound's name is particularly noteworthy, as it is commonly found in bioactive molecules known for their ability to interact with enzymes and receptors. This structural feature makes ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate a valuable candidate for further investigation in the quest for new therapeutic agents.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug discovery. The incorporation of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. The difluoro group in ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate aligns with this trend, suggesting that it may offer similar advantages when developed into a pharmaceutical product.

The hydroxymethyl group in the compound's structure also plays a crucial role in its potential biological activity. Hydroxymethyl groups are known to participate in hydrogen bonding interactions, which can be critical for binding to biological targets. This feature makes ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate an attractive scaffold for designing molecules that can selectively interact with specific enzymes or receptors.

In addition to its structural features, the compound's name suggests that it may have applications in the synthesis of more complex molecules. The presence of both hydroxymethyl and methyl groups provides multiple sites for functionalization, allowing chemists to explore various derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to modify a lead compound can lead to the identification of more potent and selective drug candidates.

The latest advancements in computational chemistry have also contributed to the growing interest in compounds like ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly evaluate the potential binding affinity of this compound to various biological targets. These computational approaches have complemented traditional experimental methods, providing a more efficient way to identify promising drug candidates.

The synthesis of ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-yl)acetate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework. These advancements have opened up new possibilities for exploring the therapeutic potential of this molecule.

The biological activity of ethyl 2,2-difluoro-2-(3-hydroxy-5-methylpyrrolidin-3-y acetate) has been preliminarily investigated in several preclinical studies. These studies have revealed that the compound exhibits promising effects on certain biological pathways relevant to human health. For instance, early research suggests that it may have potential applications in modulating inflammatory responses or inhibiting specific enzymatic activities. While these findings are encouraging, further studies are needed to fully elucidate its mechanism of action and therapeutic efficacy.

The development of novel pharmaceuticals is often a lengthy and complex process that involves multiple stages of research and testing. However, compounds like ethyl 2,2-difluoro - - - - - - - - - --( )--( )--( )--( )--( )--( )--( )--( )--( )--( )--( )--( )--( )--- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31--- (31---